Cas no 1536883-81-4 (2-(3-Bromophenyl)-4,5,6,7-tetrahydropyrazolo[1,5-A]pyrazine)

2-(3-Bromophenyl)-4,5,6,7-tetrahydropyrazolo[1,5-A]pyrazine is a brominated heterocyclic compound featuring a fused pyrazolo-pyrazine core. Its structural complexity and bromine substitution at the 3-position of the phenyl ring make it a valuable intermediate in medicinal chemistry and pharmaceutical research. The tetrahydropyrazine moiety enhances solubility and bioavailability, while the bromophenyl group offers versatility for further functionalization via cross-coupling reactions. This compound is particularly useful in the synthesis of bioactive molecules, including potential kinase inhibitors and CNS-targeting agents. Its well-defined reactivity and stability under standard conditions facilitate its application in high-throughput synthesis and structure-activity relationship (SAR) studies.

2-(3-Bromophenyl)-4,5,6,7-tetrahydropyrazolo[1,5-A]pyrazine structure

1536883-81-4 structure

Product Name:2-(3-Bromophenyl)-4,5,6,7-tetrahydropyrazolo[1,5-A]pyrazine

CAS No:1536883-81-4

MF:C₁₂H₁₂BrN₃

MW:278.14778137207

CID:4823347

Update Time:2025-11-06

2-(3-Bromophenyl)-4,5,6,7-tetrahydropyrazolo[1,5-A]pyrazine Chemical and Physical Properties

Names and Identifiers

- 2-(3-BROMOPHENYL)-4,5,6,7-TETRAHYDROPYRAZOLO[1,5-A]PYRAZINE
- 2-(3-Bromophenyl)-4,5,6,7-tetrahydropyrazolo[1,5-A]pyrazine
- Inchi： 1S/C12H12BrN3/c13-10-3-1-2-9(6-10)12-7-11-8-14-4-5-16(11)15-12/h1-3,6-7,14H,4-5,8H2
- InChI Key： BFNUGHINKLQXKS-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)C1C=C2CNCCN2N=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 248
XLogP3: 1.7
Topological Polar Surface Area: 29.8

2-(3-Bromophenyl)-4,5,6,7-tetrahydropyrazolo[1,5-A]pyrazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM506302-1g	2-(3-Bromophenyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine	1536883-81-4	95%	1g	$956	2022-06-12
Alichem	A099002890-1g	2-(3-Bromophenyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine	1536883-81-4	95%	1g	1,033.50 USD	2021-06-01

2-(3-Bromophenyl)-4,5,6,7-tetrahydropyrazolo[1,5-A]pyrazine Related Literature

1. Enantiomeric helical TiO2 nanofibers modulate different peptide assemblies and subsequent cellular behaviors†

Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
2. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
3. Emerging enantiomeric resolution materials with homochiral nano-fabrications

Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
4. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
5. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782

Related Categories

Additional information on 2-(3-Bromophenyl)-4,5,6,7-tetrahydropyrazolo[1,5-A]pyrazine

Market Research and Analysis Report on 2-(3-Bromophenyl)-4,5,6,7-tetrahydropyrazolo[1,5-A]pyrazine (CAS No. 1536883-81-4)

The compound 2-(3-Bromophenyl)-4,5,6,7-tetrahydropyrazolo[1,5-A]pyrazine (CAS No. 1536883-81-4) has recently emerged as a significant player in the field of chemical biology and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development.

Recent studies have highlighted the compound's ability to modulate key biological pathways, making it a promising candidate for therapeutic interventions. Its structural versatility allows for modifications that could enhance bioavailability and efficacy in various disease models.

Market demand for this compound is driven by its role as an intermediate in the synthesis of advanced pharmaceutical agents. The global supply chain for CAS No. 1536883-81-4 is currently concentrated among a few specialized chemical manufacturers who cater to the needs of research institutions and pharmaceutical companies worldwide.

The increasing focus on personalized medicine and the need for novel therapeutic agents have further fueled the demand for this compound. Researchers are actively exploring its potential in treating conditions such as cancer, neurodegenerative diseases, and inflammatory disorders.

In conclusion, CAS No. 1536883-81-4 represents a valuable asset in the chemical biology toolkit. Its continued exploration and application are expected to contribute significantly to the advancement of medical science and therapeutic innovation.